Cas no 361520-75-4 (2-(aminomethyl)cyclohexane-1-thiol)

• Product Name: 2-(aminomethyl)cyclohexane-1-thiol
• CAS No: 361520-75-4
• MF: C₇H₁₅NS
• MW: 145.26570057869
• CID: 6325096
• PubChem ID: 18671335
• Update Time: 2025-11-02

2-(aminomethyl)cyclohexane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)cyclohexane-1-thiol
• EN300-1288468
• 361520-75-4
• SCHEMBL6323759

• Inchi： 1S/C7H15NS/c8-5-6-3-1-2-4-7(6)9/h6-7,9H,1-5,8H2
• InChI Key： UILZGWSYJMHQJU-UHFFFAOYSA-N
• SMILES： SC1CCCCC1CN

Computed Properties

• Exact Mass: 145.09252066g/mol
• Monoisotopic Mass: 145.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 27Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols

Additional information on 2-(aminomethyl)cyclohexane-1-thiol

Comprehensive Guide to 2-(Aminomethyl)cyclohexane-1-thiol (CAS No. 361520-75-4): Properties, Applications, and Market Insights

2-(Aminomethyl)cyclohexane-1-thiol (CAS No. 361520-75-4) is a specialized organic compound with a unique molecular structure combining an aminomethyl group and a thiol functionality on a cyclohexane backbone. This compound has gained significant attention in recent years due to its versatile applications in pharmaceutical intermediates, material science, and chemical synthesis. Researchers and industry professionals frequently search for information about its synthesis methods, chemical properties, and industrial uses, making it a trending topic in specialty chemicals discussions.

The molecular structure of 2-(aminomethyl)cyclohexane-1-thiol features a six-membered cyclohexane ring with two functional groups: a thiol (-SH) at position 1 and an aminomethyl (-CH2NH2) group at position 2. This combination creates a molecule with interesting reactivity patterns and chelation properties. The compound typically appears as a colorless to pale yellow liquid with a characteristic thiol odor, and its molecular weight is approximately 145.25 g/mol. These physicochemical characteristics make it valuable for various synthetic applications.

In pharmaceutical research, 2-(aminomethyl)cyclohexane-1-thiol serves as a crucial building block for developing novel drug candidates. Its structure allows for the creation of cyclic amine derivatives that are increasingly important in modern medicinal chemistry. Recent studies highlight its potential in designing central nervous system (CNS) therapeutics, particularly for neurological disorders that are currently trending in medical research. The compound's ability to form stable metal complexes also makes it valuable in developing contrast agents for medical imaging.

The material science applications of CAS 361520-75-4 are equally impressive. It functions as an effective crosslinking agent in polymer chemistry, particularly for creating high-performance elastomers with improved thermal stability. Many manufacturers are exploring its use in self-healing materials, a hot topic in advanced material research. The compound's thiol group participates in click chemistry reactions, enabling the development of innovative smart materials with responsive properties.

From a synthetic chemistry perspective, 2-(aminomethyl)cyclohexane-1-thiol offers multiple reactive sites for chemical modification. The primary amine can undergo acylation or alkylation, while the thiol group is excellent for nucleophilic substitution or oxidation reactions. These properties make it a versatile intermediate for creating heterocyclic compounds, which are fundamental in many areas of chemical research and development.

The global market for 2-(aminomethyl)cyclohexane-1-thiol has shown steady growth, driven by increasing demand from the pharmaceutical sector and advanced materials industry. Current market analysis indicates particular interest from regions with strong biotech innovation ecosystems. Pricing trends for this specialty chemical reflect its high purity requirements and the complexity of its synthetic pathways. Many buyers search for reliable suppliers of 361520-75-4 with consistent quality standards.

Environmental and safety considerations for handling 2-(aminomethyl)cyclohexane-1-thiol follow standard protocols for amino-thiol compounds. Proper storage conditions typically involve inert atmosphere protection to prevent oxidation of the thiol group. The compound's stability profile and degradation pathways are important factors for industrial users, especially those concerned with green chemistry principles and sustainable manufacturing practices.

Recent scientific publications have explored innovative applications of CAS 361520-75-4 in nanotechnology and surface modification. The compound's ability to form self-assembled monolayers on metal surfaces makes it valuable for creating functionalized nanomaterials. These developments align with current research trends in nanomedicine and advanced coatings, areas that receive substantial attention in scientific literature and patent filings.

Quality control for 2-(aminomethyl)cyclohexane-1-thiol typically involves HPLC analysis and spectroscopic characterization to verify purity and identity. Analytical methods focus on quantifying the thiol content and detecting potential oxidation products. These quality parameters are critical for researchers investigating the compound's structure-activity relationships in various applications.

Future research directions for 361520-75-4 may explore its potential in bioconjugation chemistry and targeted drug delivery systems. The growing interest in precision medicine and theranostic agents suggests expanding applications for this versatile compound. Additionally, its role in developing bio-based materials could become more significant as industries move toward sustainable chemical solutions.

For researchers and industry professionals seeking detailed technical information about 2-(aminomethyl)cyclohexane-1-thiol, reliable sources include chemical databases, patent literature, and specialized fine chemical catalogs. The compound's unique combination of functional groups ensures its continued relevance in cutting-edge chemical research and industrial applications across multiple sectors.